Cas no 114969-65-2 (4-Pyrimidinecarbonitrile, 5-chloro-)

• Product Name: 4-Pyrimidinecarbonitrile, 5-chloro-
• CAS No: 114969-65-2
• MF: C₅H₂ClN₃
• MW: 139.542479038239
• MDL: MFCD18415538
• CID: 130557
• PubChem ID: 13860986
• Update Time: 2025-04-19

4-Pyrimidinecarbonitrile, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile,5-chloro-
• 4-Pyrimidinecarbonitrile, 5-chloro- (9CI)
• 5-chloropyrimidine-4-carbonitrile
• 4-pyrimidinecarbonitrile,5-chloro
• 4-Pyrimidinecarbonitrile, 5-chloro-
• 5-Chloro-4-cyanopyrimidine
• 114969-65-2
• EN300-624164
• Z1255394185
• 5-Chloro-4-pyrimidinecarbonitrile
• SY279647
• DTXSID001300235
• D73334
• CS-0065045
• MFCD18415538

• MDL： MFCD18415538
• Inchi： 1S/C5H2ClN3/c6-4-2-8-3-9-5(4)1-7/h2-3H
• InChI Key： QNVCKHQLUNJYAU-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN=C1C#N

Computed Properties

• Exact Mass: 138.99400
• Monoisotopic Mass: 138.9937248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 0.9

Experimental Properties

• PSA: 49.57000
• LogP: 1.00168